Ethyl 4-(4-methylpiperidin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)-4-(4-methylpiperidin-1-yl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H25N3O3/c1-4-26-20(25)19-17(22-11-9-15(3)10-12-22)13-18(24)23(21-19)16-7-5-14(2)6-8-16/h5-8,13,15H,4,9-12H2,1-3H3
• InChI Key: FMZVDRQEVVZYCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCC(CC2)C)C3=CC=C(C=C3)C
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol
• CAS No.: 922068-11-9

Description

Ethyl 4-(4-methylpiperidin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.438. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Agents

Research on related pyridazine derivatives has shown that these compounds possess significant antimicrobial and antifungal properties. For instance, the synthesis and antimicrobial evaluation of new pyrimidine derivatives, including those related to the pyridazine structure, have been reported, demonstrating their utility against various microbial strains (Farag, Kheder, & Mabkhot, 2008). Similarly, pyrrolopyrazine derivatives, synthesized from key starting materials like ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo-[1,2-a]pyrazine-7-carboxylate, have shown potential for novel antimicrobial applications (Voievudskyi, Astakhina, Kryshchyk, Petuhova, & Shyshkina, 2016).

Anticancer Agents

Alterations in the structure of related pyridazine and pyrazine derivatives have been studied for their impact on cytotoxicity and the inhibition of mitosis in cancer cells. Such modifications can significantly affect the compounds' effectiveness in vitro and in vivo, suggesting their potential as anticancer agents (Temple, Rener, Comber, & Waud, 1991).

Corrosion Inhibition

In the field of industrial chemistry, pyranpyrazole derivatives have been identified as effective corrosion inhibitors for mild steel, an essential component in the industrial pickling process. Their high efficiency, confirmed through various analytical methods, highlights the utility of these compounds in protecting metal surfaces against corrosion (Dohare, Ansari, Quraishi, & Obot, 2017).

Acetylcholinesterase Inhibitors

Pyridazine derivatives have been designed and synthesized as inhibitors of acetylcholinesterase (AChE), an enzyme involved in neurodegenerative diseases like Alzheimer's. Modifications in the pyridazine structure have led to significant improvements in AChE inhibitory activity, pointing to potential therapeutic applications (Contreras, Parrot, Sippl, Rival, & Wermuth, 2001).

Water Oxidation Catalysts

In the realm of environmental chemistry, pyridazine compounds have been explored as catalysts for water oxidation, a critical reaction for sustainable energy applications. Research into dinuclear complexes with pyridazine ligands has shown promising results in oxygen evolution, an essential process in artificial photosynthesis (Zong & Thummel, 2005).